Cas no 77129-74-9 (Ethanethione,2-(4-methylphenyl)-1-(1-piperidinyl)-)

• Product Name: Ethanethione,2-(4-methylphenyl)-1-(1-piperidinyl)-
• CAS No: 77129-74-9
• MF: C₁₄H₁₉NS
• MW: 233.372362375259
• CID: 548948
• PubChem ID: 13440698
• Update Time: 2025-04-19

Ethanethione,2-(4-methylphenyl)-1-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanethione,2-(4-methylphenyl)-1-(1-piperidinyl)-
• Piperidine, 1-[2-(4-methylphenyl)-1-thioxoethyl]- (9CI)
• Piperidine,1-(thio-p-tolylacetyl)- (7CI)
• 77129-74-9
• AKOS024389413
• 2-(4-methylphenyl)-1-(piperidin-1-yl)ethane-1-thione
• Piperidine, 1-[2-(4-methylphenyl)-1-thioxoethyl]- (9CI)

• Inchi： 1S/C14H19NS/c1-12-5-7-13(8-6-12)11-14(16)15-9-3-2-4-10-15/h5-8H,2-4,9-11H2,1H3
• InChI Key： OUZNEVSQMGHMQS-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(C)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 233.12397
• Monoisotopic Mass: 233.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24